1-Benzyloxy-4-bromo-2-fluoro-5-nitrobenzene

• Molecular Formula: C13H9BrFNO3
• Molecular Weight: 326.12 g/mol
• IUPAC Name: 1-bromo-5-fluoro-2-nitro-4-phenylmethoxybenzene
• InChI: InChI=1S/C13H9BrFNO3/c14-10-6-11(15)13(7-12(10)16(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: OWRQZVFNWKTUOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C(=C2)[N+](=O)[O-])Br)F

Description

1-Benzyloxy-4-bromo-2-fluoro-5-nitrobenzene is a useful research compound. Its molecular formula is C13H9BrFNO3 and its molecular weight is 326.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 4-bromo-2-fluoro-5-nitrophenol (prepared according to WO2004/014361, 10 g, 42.3 mmol) and cesium carbonate (16.42 g, 50.4 mmol) in DMF (80 mL), was stirred at room temperature and treated with benzyl bromide (5.5 g, 46.5 mmol) and the mixture was stirred/sonicated at room temperature for 2 hours (˜30 mins sonication). The DMF was evaporated and water and ethyl acetate were added and the product was extracted into ethyl acetate. The combined extracts were washed with sodium bicarbonate solution, dried (Na2SO4) and concentrated. Trituration of the solid with diethyl ether (3×) and drying gave the title compound (D4), (12.50 g).